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Compound of Interest

Compound Name: 5-lodo-2-furaldehyde

Cat. No.: B1300138

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
5-lodo-2-furaldehyde (CAS No. 2689-65-8). Adherence to these procedures is essential for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

5-lodo-2-furaldehyde is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as causing skin irritation, serious eye irritation, and
potential respiratory irritation[1][2]. The signal word for this chemical is "Warning"[3][4][5].

Engineering Controls: To minimize exposure, it is recommended to handle 5-lodo-2-
furaldehyde in a well-ventilated area, preferably within a chemical fume hood.[3] Engineering
control measures, such as process isolation or enclosure and the use of properly designed
ventilation systems, should be prioritized to control hazardous materials at the source.[3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory for the
safe handling of this compound.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
(meeting European standard
EN 166 or equivalent) or a
face shield.[3]

Protects against splashes and
solid particulates that can

cause serious eye irritation.

Hand Protection

Chemically resistant gloves.
Nitrile gloves are a suitable
option for incidental contact.
For prolonged or direct
contact, gloves with a higher
level of chemical resistance,
such as butyl rubber or
Viton™, should be considered.
Always inspect gloves for
integrity before use and
adhere to the manufacturer's
guidelines regarding
breakthrough time.[3][5]

Prevents skin contact, which

can cause irritation.[3]

Body Protection

A standard laboratory coat is

required. For operations with a
higher risk of splashes or dust
generation, chemical-resistant

coveralls may be necessary.[6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not typically required when
handling small quantities in a
well-ventilated area or fume
hood. If dust is generated and
engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be

used.

Prevents respiratory tract
irritation.[1][2]
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Closed-toe shoes are

mandatory in the laboratory. )
o ) ] Protects feet from spills and
Footwear For situations with a risk of ] )
) ) ) falling objects.[2]
spills, chemical-resistant safety

footwear is recommended.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

» Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 5-lodo-2-furaldehyde.

e Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

» Prepare Workspace: Ensure the chemical fume hood is operational and the workspace is
clean and uncluttered. Have spill cleanup materials readily available.

o Gather Materials: Obtain the required quantity of 5-lodo-2-furaldehyde and all necessary
laboratory equipment.

Handling:

¢ Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize inhalation of dust.

¢ Avoid Contact: Avoid direct contact with skin and eyes.[3] Do not breathe in the dust.[3]

o Storage: Keep the container tightly closed when not in use.[3][4] Store in a dry, cool, and
well-ventilated place, under an inert atmosphere (e.g., nitrogen), and refrigerated (2-8°C) for
long-term stability.[3][4]

Emergency Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes. Seek medical attention if irritation

develops or persists.[3]

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[3]

Clean mouth with water. Do NOT induce

Ingestion N , _ , _
vomiting. Seek immediate medical attention.[3]

Disposal Plan

As a halogenated organic compound, 5-lodo-2-furaldehyde requires specific disposal
procedures to prevent environmental contamination and ensure regulatory compliance.

Segregation and Collection:

o Designated Waste Container: Collect all waste containing 5-lodo-2-furaldehyde in a
dedicated, properly labeled hazardous waste container. The container should be clearly
marked as "Halogenated Organic Waste."[1][3][4][7]

» Avoid Mixing: Do not mix halogenated organic waste with non-halogenated organic waste, as
this can complicate and increase the cost of disposal.[7]

» Container Integrity: Ensure the waste container is in good condition, compatible with the
chemical, and has a secure, tight-fitting lid.[4][7]

Labeling and Storage:
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e Proper Labeling: The waste container must be labeled with the words "Hazardous Waste"
and the full chemical name "5-lodo-2-furaldehyde.” Do not use abbreviations.[4]

e Secure Storage: Store the waste container in a designated satellite accumulation area that is
cool, dry, and well-ventilated, away from incompatible materials.[7][8]

Final Disposal:

o Authorized Disposal: Arrange for the disposal of the halogenated organic waste through your
institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal company.

o Regulatory Compliance: Dispose of the contents and container in accordance with all local,
state, and federal regulations.[3]

Workflow for Safe Handling of 5-lodo-2-furaldehyde
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Caption: Workflow for the safe handling and disposal of 5-lodo-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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